Cas no 109052-16-6 (3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE)

3-(3,4-Dichlorophenyl)-1λ⁴,3-thiazolane-1,4-dione is a heterocyclic compound featuring a thiazolane ring fused with a dione moiety and substituted with a 3,4-dichlorophenyl group. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in the development of pharmacologically active molecules or agrochemical intermediates. The presence of the dichlorophenyl group enhances lipophilicity, which may improve binding affinity in target interactions. The thiazolane-1,4-dione scaffold is known for its versatility in medicinal chemistry, often serving as a precursor for bioactive derivatives. This compound is suitable for research applications requiring precise functionalization or as a building block in the synthesis of complex heterocycles.

3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE structure

109052-16-6 structure

Product Name:3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE

CAS No:109052-16-6

MF:C₉H₇Cl₂NO₂S

MW:264.128379106522

MDL:MFCD01316991

CID:5215222

Update Time:2026-03-06

3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE Chemical and Physical Properties

Names and Identifiers

- 3-(3,4-dichlorophenyl)-1-oxo-1,3-thiazolidin-4-one
- 3-(3,4-dichlorophenyl)-1lambda~4~,3-thiazolane-1,4-dione
- 3-(3,4-dichlorophenyl)-1lambda4,3-thiazolidine-1,4-dione
- 3-(3,4-Dichlorophenyl)-3-thiazolane-1,4-dione
- 3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE
- MDL： MFCD01316991
- Inchi： 1S/C9H7Cl2NO2S/c10-7-2-1-6(3-8(7)11)12-5-15(14)4-9(12)13/h1-3H,4-5H2
- InChI Key： DEPGXMLIHZXPHL-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)N1C(CS(C1)=O)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 300
XLogP3: 1.6
Topological Polar Surface Area: 56.6

3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB297546-100 mg	3-(3,4-Dichlorophenyl)-3-thiazolane-1,4-dione; .	109052-16-6		100mg	€221.50	2023-04-26
Ambeed	A923766-1g	3-(3,4-Dichlorophenyl)thiazolidin-4-one 1-oxide	109052-16-6	90%	1g	$350.0	2024-04-26
Key Organics Ltd	6D-023-1MG	3-(3,4-dichlorophenyl)-1lambda~4~,3-thiazolane-1,4-dione	109052-16-6	>90%	1mg	£37.00	2025-03-04
Key Organics Ltd	6D-023-5MG	3-(3,4-dichlorophenyl)-1lambda~4~,3-thiazolane-1,4-dione	109052-16-6	>90%	5mg	£46.00	2025-03-04
Key Organics Ltd	6D-023-10MG	3-(3,4-dichlorophenyl)-1lambda~4~,3-thiazolane-1,4-dione	109052-16-6	>90%	10mg	£63.00	2025-03-04
Key Organics Ltd	6D-023-50MG	3-(3,4-dichlorophenyl)-1lambda~4~,3-thiazolane-1,4-dione	109052-16-6	>90%	50mg	£102.00	2025-03-04
Key Organics Ltd	6D-023-100MG	3-(3,4-dichlorophenyl)-1lambda~4~,3-thiazolane-1,4-dione	109052-16-6	>90%	100mg	£146.00	2025-03-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00880700-1g	3-(3,4-Dichlorophenyl)thiazolidin-4-one 1-oxide	109052-16-6	90%	1g	￥2401.0	2023-04-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1669025-1mg	3-(3,4-Dichlorophenyl)thiazolidin-4-one 1-oxide	109052-16-6	98%	1mg	￥499.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1669025-2mg	3-(3,4-Dichlorophenyl)thiazolidin-4-one 1-oxide	109052-16-6	98%	2mg	￥578.00	2024-08-09

3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE Related Literature

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Additional information on 3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE

3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE: A Comprehensive Overview

The compound with CAS No. 109052-16-6, commonly referred to as 3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique thiazolane dione structure, which imparts it with distinctive chemical properties and functional attributes. The presence of the 3,4-dichlorophenyl group further enhances its reactivity and applicability in diverse chemical reactions and formulations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a variety of methodologies. Researchers have employed both traditional and cutting-edge techniques to optimize the synthesis process, ensuring high yields and purity. The use of transition metal catalysts and advanced reaction conditions has significantly improved the efficiency of producing this compound. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for specialized compounds like 3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE.

The structural integrity of this compound is a result of its intricate molecular architecture. The thiazolane dione ring system is a key feature that contributes to its stability and reactivity. This system allows for various functionalization possibilities, making it a versatile building block in organic synthesis. The integration of the 3,4-dichlorophenyl group further modulates its electronic properties, rendering it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

In terms of applications, this compound has found significant utility in the development of bioactive molecules. Recent studies have highlighted its potential as an intermediate in the synthesis of novel drug candidates. Its ability to participate in nucleophilic and electrophilic reactions makes it an invaluable component in medicinal chemistry research. Additionally, its role as a precursor in the production of advanced materials has been explored extensively.

The environmental impact and safety profile of 3-(3,4-DICHLOROPHENYL)-1LAMBDA4,3-THIAZOLANE-1,4-DIONE have also been subjects of recent scrutiny. Regulatory bodies and industry experts have emphasized the importance of understanding its eco-toxicological effects to ensure sustainable practices. Research indicates that proper handling and disposal protocols can mitigate potential risks associated with this compound.

In conclusion, CAS No. 109052-16-6 represents a pivotal compound in contemporary chemical research and industry. Its unique structure, versatile applications, and ongoing advancements in synthesis methodologies position it as a critical component in various sectors. As scientific exploration continues to evolve, the potential for new discoveries and innovations involving this compound remains vast.